Cas no 168279-58-1 (3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]-THIOPHENE-1-CARBOXYLIC ACID)

• Product Name: 3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]-THIOPHENE-1-CARBOXYLIC ACID
• CAS No: 168279-58-1
• MF: C₁₀H₁₀O₃S₂
• MW: 242.314600467682
• CID: 1349108
• PubChem ID: 658390
• Update Time: 2025-04-20

3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]-THIOPHENE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(METHYLTHIO)-4-OXO-4,5,6,7-TETRAHYDROBENZO[C]-THIOPHENE-1-CARBOXYLIC ACID
• 3-methylsulfanyl-4-oxo-6,7-dihydro-5H-2-benzothiophene-1-carboxylic acid
• 3-(Methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2- benzothiophene-1-carboxylic acid
• NCGC00018937-01
• CHEMBL132222
• DTXSID80349722
• BDBM50048460
• 3-(Methylthio)-4-oxo-4,5,6,7-tetrahydrobenzo(c)thiophene-1-carboxylic acid
• AKOS005459899
• 168279-58-1
• YUEPFPUBEDTMTC-UHFFFAOYSA-N
• 3-Methylsulfanyl-4-oxo-4,5,6,7-tetrahydro-benzo[c]thiophene-1-carboxylic acid
• 3-(methylsulfanyl)-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
• Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-3-(methylthio)-4-oxo-
• MLS000028311
• STK526492
• HMS2287L04
• SCHEMBL1060812
• 4,5,6,7-Tetrahydro-3-(methylthio)-4-oxobenzo[c]thiophene-1-carboxylic acid
• NCGC00018937-02
• DB-411824
• SMR000038140

• Inchi： 1S/C10H10O3S2/c1-14-10-7-5(3-2-4-6(7)11)8(15-10)9(12)13/h2-4H2,1H3,(H,12,13)
• InChI Key： YUEPFPUBEDTMTC-UHFFFAOYSA-N
• SMILES： S1C(=C2C(CCCC2=C1C(=O)O)=O)SC

Computed Properties

• Exact Mass: 242.0072
• Monoisotopic Mass: 242.00713652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 54.37